Cas no 1107620-69-8 (1,3,5,6-tetrahydroxy-8-(3-methylbut-2-enyl)xanthone)

• Product Name: 1,3,5,6-tetrahydroxy-8-(3-methylbut-2-enyl)xanthone
• CAS No: 1107620-69-8
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 2025856
• PubChem ID: 129738050
• Update Time: 2025-04-21

1,3,5,6-tetrahydroxy-8-(3-methylbut-2-enyl)xanthone Chemical and Physical Properties

Names and Identifiers

• 1,3,5,6-tetrahydroxy-8-(3-methylbut-2-enyl)xanthone
• garcinexanthone C
• NSC801683
• NSC-801683
• 1,3,5,6-tetrahydroxy-8-prenyl xanthone
• 3,4,6,8-Tetrahydroxy-1-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• 1107620-69-8
• CHEMBL4206300
• DTXSID701174732

• Inchi： 1S/C18H16O6/c1-8(2)3-4-9-5-12(21)16(22)18-14(9)17(23)15-11(20)6-10(19)7-13(15)24-18/h3,5-7,19-22H,4H2,1-2H3
• InChI Key： OFHYTVADIBHTFQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C2=C1C(=C(C=C2C/C=C(\C)/C)O)O)=O)O)O

Computed Properties

• Exact Mass: 328.09468823g/mol
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones